Oleacein
Oleacein
Brand Name:
Vulcanchem
CAS No.:
149183-75-5
VCID:
VC0104066
InChI:
InChI=1S/C17H20O6/c1-2-13(11-19)14(5-7-18)10-17(22)23-8-6-12-3-4-15(20)16(21)9-12/h2-4,7,9,11,14,20-21H,5-6,8,10H2,1H3/b13-2+
SMILES:
CC=C(C=O)C(CC=O)CC(=O)OCCC1=CC(=C(C=C1)O)O
Molecular Formula:
C₁₇H₂₀O₆
Molecular Weight:
320.3 g/mol
Oleacein
CAS No.: 149183-75-5
Reference Standards
VCID: VC0104066
Molecular Formula: C₁₇H₂₀O₆
Molecular Weight: 320.3 g/mol
| CAS No. | 149183-75-5 |
|---|---|
| Product Name | Oleacein |
| Molecular Formula | C₁₇H₂₀O₆ |
| Molecular Weight | 320.3 g/mol |
| IUPAC Name | 2-(3,4-dihydroxyphenyl)ethyl (Z)-4-formyl-3-(2-oxoethyl)hex-4-enoate |
| Standard InChI | InChI=1S/C17H20O6/c1-2-13(11-19)14(5-7-18)10-17(22)23-8-6-12-3-4-15(20)16(21)9-12/h2-4,7,9,11,14,20-21H,5-6,8,10H2,1H3/b13-2+ |
| Standard InChIKey | XLPXUPOZUYGVPD-XNJYKOPJSA-N |
| Isomeric SMILES | C/C=C(\C=O)/C(CC=O)CC(=O)OCCC1=CC(=C(C=C1)O)O |
| SMILES | CC=C(C=O)C(CC=O)CC(=O)OCCC1=CC(=C(C=C1)O)O |
| Canonical SMILES | CC=C(C=O)C(CC=O)CC(=O)OCCC1=CC(=C(C=C1)O)O |
| Synonyms | (3S,4E)-4-Formyl-3-(2-oxoethyl)-4-hexenoic Acid 2-(3,4-Dihydroxyphenyl)ethyl Ester; [S-(E)]-4-Formyl-3-(2-oxoethyl)-4-hexenoic Acid 2-(3,4-Dihydroxyphenyl)ethyl Ester |
| PubChem Compound | 18684078 |
| Last Modified | Nov 11 2021 |
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